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Compound of Interest

Compound Name:
(R)-4-(Oxiran-2-

ylmethyl)morpholine

Cat. No.: B1311029 Get Quote

An In-depth Technical Guide on (R)-4-(Oxiran-2-ylmethyl)morpholine

Introduction
(R)-4-(Oxiran-2-ylmethyl)morpholine is an organic compound featuring a morpholine ring

substituted with a reactive oxirane (epoxide) group.[1] Its molecular formula is C₇H₁₃NO₂.[1]

This molecule is of significant interest in medicinal chemistry and organic synthesis due to the

unique combination of the stable, pharmacologically relevant morpholine scaffold and the

highly reactive, versatile epoxide ring.[1][2][3] The strained three-membered oxirane ring

makes it an excellent electrophilic building block, enabling a wide range of chemical

transformations.[1][4]

The morpholine heterocycle is a "privileged structure" in drug discovery, frequently incorporated

into bioactive molecules to improve their pharmacokinetic and pharmacodynamic profiles, such

as solubility, metabolic stability, and receptor affinity.[2][3][5] Consequently, (R)-4-(Oxiran-2-
ylmethyl)morpholine serves as a valuable chiral intermediate for the synthesis of complex,

biologically active compounds.[6][7]

Chemical and Physical Properties
(R)-4-(Oxiran-2-ylmethyl)morpholine's chemical identity and physical characteristics are

foundational to its application in research and development. The key properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₃NO₂ [1]

Molecular Weight 143.1836 g/mol [8]

IUPAC Name
(R)-4-(Oxiran-2-

ylmethyl)morpholine
-

CAS Number

Not explicitly found for the (R)-

enantiomer, 6270-19-5 for

racemate

[8]

Appearance Typically a liquid [9]

Classification
Cyclic ether, Morpholine

derivative
[1]

Note: Specific quantitative data such as boiling point, density, and solubility for the pure (R)-

enantiomer are not readily available in the provided search results. Data for the parent

compound, morpholine, and related derivatives suggest it is a liquid at room temperature.[9]

[10]

Synthesis
The primary synthetic route to (R)-4-(Oxiran-2-ylmethyl)morpholine involves the reaction of

morpholine with an epoxide precursor, typically (R)-epichlorohydrin, under basic conditions.[1]

This process is a nucleophilic substitution followed by an intramolecular ring-closure.

Experimental Protocol: Synthesis via Nucleophilic
Substitution and Ring-Opening
This protocol is a generalized procedure based on common synthetic methods for this class of

compounds.[1]

Objective: To synthesize (R)-4-(Oxiran-2-ylmethyl)morpholine from morpholine and (R)-

epichlorohydrin.

Materials:
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Morpholine

(R)-Epichlorohydrin

Sodium hydroxide (NaOH)

Ethanol or water (solvent)

Diethyl ether or other suitable organic solvent for extraction

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Procedure:

In a round-bottom flask equipped with a stirrer and condenser, dissolve morpholine in the

chosen solvent (ethanol or water).

Add a catalytic amount of sodium hydroxide to the solution.

While stirring, slowly add (R)-epichlorohydrin to the reaction mixture.

Heat the mixture, typically between 60–80°C, and maintain stirring for several hours until the

reaction is complete (monitored by TLC or GC).

After cooling to room temperature, the product is isolated. This usually involves extraction

with an organic solvent like diethyl ether.

The combined organic layers are washed with brine and dried over an anhydrous drying

agent (e.g., MgSO₄).

The solvent is removed under reduced pressure using a rotary evaporator.

The crude product is then purified, typically by vacuum distillation or column

chromatography, to yield pure (R)-4-(Oxiran-2-ylmethyl)morpholine.[1]

Synthesis Workflow Diagram
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Synthesis Workflow

Reactants
(Morpholine, (R)-Epichlorohydrin)

Reaction
(Solvent, NaOH Catalyst, 60-80°C)

Workup
(Solvent Extraction)

Drying
(Anhydrous MgSO4)

Purification
(Distillation/Chromatography)

Final Product
((R)-4-(Oxiran-2-ylmethyl)morpholine)

Click to download full resolution via product page

Caption: General workflow for the synthesis of (R)-4-(Oxiran-2-ylmethyl)morpholine.

Reactivity and Chemical Profile
The chemical reactivity of (R)-4-(Oxiran-2-ylmethyl)morpholine is dominated by the strained

epoxide ring, which is a potent electrophile susceptible to nucleophilic attack.[1]
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Nucleophilic Ring-Opening: This is the most significant reaction pathway. The epoxide ring

readily opens upon reaction with a wide range of nucleophiles, including amines, thiols, and

alcohols.[1][11] This reaction is highly regioselective and is the basis for its utility in building

more complex molecular structures.[11] The basic nitrogen within the morpholine ring can

sometimes catalyze this ring-opening intramolecularly or anchimerically.[11]

Reduction: The epoxide group can be reduced to a diol using reducing agents like lithium

aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).[1]

Oxidation: The compound can be further oxidized using agents such as hydrogen peroxide

or peracids, although this is less common given the intended use of the epoxide moiety.[1]

Reactivity Pathway Diagram

Key Reactivity Pathways

(R)-4-(Oxiran-2-ylmethyl)morpholine

Diol/Amino Alcohol Derivatives

Nucleophile (e.g., R-NH2, R-SH)

Diol Product

Reducing Agent (e.g., LiAlH4)

Click to download full resolution via product page

Caption: Primary reaction pathways for (R)-4-(Oxiran-2-ylmethyl)morpholine.

Applications in Drug Development
The morpholine moiety is present in numerous approved drugs, where it often enhances water

solubility and metabolic stability.[2][3][5] (R)-4-(Oxiran-2-ylmethyl)morpholine leverages this

"privileged scaffold" by providing a reactive handle—the epoxide—for further chemical

elaboration.
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Versatile Building Block: It serves as a starting material for synthesizing a variety of bioactive

molecules.[4] The epoxide's reactivity allows for the straightforward introduction of diverse

functional groups, leading to the creation of libraries of compounds for screening.[6][7]

Scaffold for Bioactive Molecules: It is used as a foundational structure in the preparation of

pharmaceuticals, including potential anticancer and antibiotic agents.[12][13][14] For

example, morpholine derivatives are key components in drugs like the antibiotic Linezolid

and the anticancer agent Gefitinib.[12][13]

Modulation of Pharmacokinetics: The incorporation of the morpholine ring can improve a

drug candidate's pharmacokinetic profile.[2][5] It helps to achieve a balance of aqueous

solubility and lipophilicity, which is crucial for oral bioavailability and distribution in the body.

[5]

Safety and Handling
Based on safety data for closely related morpholine derivatives, (R)-4-(Oxiran-2-
ylmethyl)morpholine should be handled with significant caution.[15] It is classified as a

hazardous substance.

Hazard Summary:[15]

Flammability: Flammable liquid and vapor.

Toxicity: Harmful if swallowed. Toxic in contact with skin or if inhaled.

Corrosivity: Causes severe skin burns and eye damage.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Handling and Storage:[15][16][17]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. The

compound may be hygroscopic.

Spills: In case of a spill, cover drains and use a liquid-absorbent material for cleanup. Avoid

allowing the product to enter drains.

First Aid Measures:[16][18][19]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor

immediately.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Spectral Data Analysis
Characterization of (R)-4-(Oxiran-2-ylmethyl)morpholine is typically performed using a

combination of spectroscopic techniques.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure. The spectra would show characteristic signals for the protons and

carbons of the morpholine ring and the oxirane ring.[20][21]

Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present. Key

absorptions would include C-O-C stretching for the ether linkages in the morpholine and

epoxide rings, and C-N stretching.[8][22]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern, confirming the compound's identity.[8] The NIST WebBook provides

mass and IR spectra for the racemic mixture, "Morpholine, 4-(oxiranylmethyl)-".[8]
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This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and applications of (R)-4-(Oxiran-2-ylmethyl)morpholine, tailored for professionals in

chemical research and drug development. Its unique structural features make it a valuable tool

in the synthesis of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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